4-Nitro-1-propyl-1H-pyrazol-3-amine
Overview
Description
4-Nitro-1-propyl-1H-pyrazol-3-amine is a chemical compound that belongs to the pyrazole family. It is a yellow crystalline solid with a molecular formula of C6H9N5O2. This compound has been widely used in scientific research due to its various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 4-Nitro-1-propyl-1H-pyrazol-3-amine is not well understood. However, it is believed to act as an inhibitor of certain enzymes and to interfere with the metabolism of certain proteins.
Biochemical and Physiological Effects:
4-Nitro-1-propyl-1H-pyrazol-3-amine has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells and to have anti-inflammatory properties. It has also been shown to have neuroprotective effects and to improve cognitive function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-Nitro-1-propyl-1H-pyrazol-3-amine in lab experiments is its ability to inhibit certain enzymes and to interfere with the metabolism of certain proteins. This makes it a useful tool for studying the biochemical pathways involved in various biological processes. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for research involving 4-Nitro-1-propyl-1H-pyrazol-3-amine. One area of research could be to further investigate its mechanism of action and to identify its molecular targets. Another area of research could be to explore its potential as a therapeutic agent for the treatment of various diseases, such as cancer and neurodegenerative disorders. Additionally, research could focus on developing new synthetic methods for the production of this compound and its derivatives.
Synthesis Methods
The synthesis of 4-Nitro-1-propyl-1H-pyrazol-3-amine involves the reaction between 4-nitro-1H-pyrazole and propylamine in the presence of a catalyst. The reaction yields 4-Nitro-1-propyl-1H-pyrazol-3-amine as a yellow crystalline solid.
Scientific Research Applications
4-Nitro-1-propyl-1H-pyrazol-3-amine has been extensively used in scientific research as a biochemical tool. It has been used as a precursor for the synthesis of various bioactive compounds. It has also been used as a building block for the synthesis of other pyrazole derivatives.
properties
IUPAC Name |
4-nitro-1-propylpyrazol-3-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N4O2/c1-2-3-9-4-5(10(11)12)6(7)8-9/h4H,2-3H2,1H3,(H2,7,8) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HLZGUYZINLPGDY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C=C(C(=N1)N)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Nitro-1-propyl-1H-pyrazol-3-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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